Cas no 927908-20-1 (4-(Benzyloxy)-2-isopropoxybenzoic acid)

• Product Name: 4-(Benzyloxy)-2-isopropoxybenzoic acid
• CAS No: 927908-20-1
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• MDL: MFCD32633179
• CID: 4785528
• PubChem ID: 59243036
• Update Time: 2025-05-26

4-(Benzyloxy)-2-isopropoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-2-isopropoxybenzoic acid
• 4-phenylmethoxy-2-propan-2-yloxybenzoic acid

• MDL： MFCD32633179
• Inchi： 1S/C17H18O4/c1-12(2)21-16-10-14(8-9-15(16)17(18)19)20-11-13-6-4-3-5-7-13/h3-10,12H,11H2,1-2H3,(H,18,19)
• InChI Key： AUFRAKNYJZDPSD-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1C(=O)O)OCC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 286.12050905 g/mol
• Monoisotopic Mass: 286.12050905 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 286.32
• XLogP3: 3.7
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(Benzyloxy)-2-isopropoxybenzoic acid

Comprehensive Overview of 4-(Benzyloxy)-2-isopropoxybenzoic acid (CAS No. 927908-20-1): Properties, Applications, and Industry Insights

4-(Benzyloxy)-2-isopropoxybenzoic acid (CAS No. 927908-20-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This benzoic acid derivative is characterized by the presence of both benzyloxy and isopropoxy functional groups, which contribute to its distinct chemical reactivity and solubility profile. Researchers and industry professionals frequently search for terms like "synthesis of 4-(Benzyloxy)-2-isopropoxybenzoic acid", "CAS 927908-20-1 applications", and "buy 4-(Benzyloxy)-2-isopropoxybenzoic acid", reflecting its growing relevance in synthetic chemistry and drug development.

The compound's molecular structure (C₁₇H₁₈O₄) offers a balance between lipophilicity and polarity, making it a valuable intermediate in the design of bioactive molecules. Recent studies highlight its role in the synthesis of non-steroidal anti-inflammatory drug (NSAID) precursors and antioxidant agents, aligning with current trends in green chemistry and sustainable pharmaceutical manufacturing. Analytical techniques such as HPLC purification and NMR characterization are commonly employed to ensure the high purity (>98%) required for research applications.

From a commercial perspective, the demand for CAS 927908-20-1 has increased in parallel with the expansion of custom synthesis services and contract research organizations. The compound's stability under standard storage conditions (typically 2-8°C in inert atmosphere) and compatibility with common organic solvents (DMSO, ethanol, dichloromethane) make it practical for laboratory use. Quality control protocols often include mass spectrometry verification and residual solvent analysis, addressing the pharmaceutical industry's stringent requirements.

Emerging applications in material science have revealed that 4-(Benzyloxy)-2-isopropoxybenzoic acid can serve as a building block for liquid crystal materials and polymeric coatings. This diversification of uses has led to innovative patent filings, particularly in the field of advanced functional materials. The compound's structure-activity relationship (SAR) continues to be explored through computational chemistry methods, including molecular docking studies that predict its potential interactions with biological targets.

Regulatory compliance remains a key consideration for users of this compound. While 927908-20-1 is not classified as hazardous under current GHS standards, proper handling with personal protective equipment (PPE) is recommended. The scientific community maintains particular interest in its metabolic pathways and biodegradation profile, especially within the context of environmentally benign chemistry initiatives. These aspects frequently appear in searches related to "safe handling of benzoic acid derivatives" and "eco-friendly chemical synthesis".

Future research directions for 4-(Benzyloxy)-2-isopropoxybenzoic acid may focus on its potential in cocrystal engineering and drug formulation optimization. The compound's ability to form hydrogen-bonded networks makes it particularly interesting for pharmaceutical solid-state chemistry applications. As the chemical industry continues to emphasize atom economy and waste reduction, improved synthetic routes for this intermediate are likely to emerge, potentially incorporating catalytic methods or continuous flow chemistry techniques.